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Compound of Interest

Compound Name: (-)-Dihydrojasmonic acid

Cat. No.: B1345552 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

research, the safe handling and disposal of chemical reagents like (-)-Dihydrojasmonic acid
is a critical aspect of maintaining a secure and compliant work environment. Adherence to

established protocols is paramount for personnel safety, environmental protection, and

regulatory compliance. This guide provides detailed, step-by-step procedures for the proper

disposal of (-)-Dihydrojasmonic acid, grounded in established safety data and chemical waste

management principles.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure for (-)-Dihydrojasmonic acid, it is crucial to be aware

of the associated hazards and necessary handling precautions. While some safety data sheets

(SDS) may not classify the compound as hazardous under all conditions, others indicate

potential for skin and eye irritation.[1][2] An environmental hazard, particularly toxicity to aquatic

life, cannot be ruled out in the case of improper handling or disposal.[1][3]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[1]

Eye Protection: Use protective goggles or a face shield.[1][2]

Lab Coat: A lab coat should be worn to protect from skin contact.[1]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for (-)-
Dihydrojasmonic acid and related compounds.

Property Value Source

Molecular Formula C₁₂H₂₀O₃ [4][5]

Molecular Weight 212.29 g/mol [4]

Density
0.998 g/mL at 25°C (for Methyl

dihydrojasmonate)
[3]

Boiling Point
110°C at 0.3 hPa (for Methyl

dihydrojasmonate)
[3]

Step-by-Step Disposal Protocol
The disposal of (-)-Dihydrojasmonic acid must be conducted in strict accordance with local,

state, and federal regulations.[1][3] The following steps provide a general guideline for its

proper disposal:

Prevent Environmental Release: Under no circumstances should (-)-Dihydrojasmonic acid
be allowed to enter drains, water courses, or the soil.[1] The substance is recognized as

being toxic to aquatic life.[3]

Containment of Spills: In the event of a spill, immediately contain the leakage. Use a non-

combustible, inert absorbent material such as sand, diatomite, or universal binders to absorb

the spilled substance.[3][6]

Waste Collection:

Carefully collect the absorbed material and place it into a suitable, clearly labeled, and

closed container for disposal.[1][7]

It is recommended to leave chemicals in their original containers whenever possible and to

avoid mixing them with other waste.[3]
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Handle uncleaned containers as you would the product itself.[3]

Waste Storage:

Store the waste container in a designated, well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1][7]

Engage a Licensed Waste Management Company:

Arrange for the collection and disposal of the chemical waste through a licensed and

reputable waste management company. These companies are equipped to handle and

dispose of chemical waste in an environmentally sound and compliant manner.

Disposal Method:

The recommended disposal methods for similar chemical waste often include incineration

or sanitary landfill, as determined by the waste management company and in accordance

with regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (-)-
Dihydrojasmonic acid.
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(-)-Dihydrojasmonic Acid Disposal Workflow
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Caption: Disposal workflow for (-)-Dihydrojasmonic acid.
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This comprehensive guide provides the necessary information for the safe and compliant

disposal of (-)-Dihydrojasmonic acid. By following these procedures, laboratory professionals

can ensure a safe working environment and minimize their environmental impact. Always

consult your institution's specific safety protocols and the most current Safety Data Sheet

(SDS) for the chemical in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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